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Compound of Interest

Compound Name: 1-Methoxynaphthalene

Cat. No.: B125815 Get Quote

An In-depth Technical Guide on 1-Methoxynaphthalene for Researchers, Scientists, and Drug

Development Professionals

This technical guide provides a comprehensive overview of 1-Methoxynaphthalene (CAS

2216-69-5), a versatile aromatic ether with significant applications in organic synthesis and as

a precursor for pharmacologically active molecules. This document details its physicochemical

properties, spectroscopic data, safety and handling protocols, and its role in various

experimental and synthetic procedures.

Core Physicochemical Properties
1-Methoxynaphthalene is a clear, colorless to light yellow or brown liquid.[1][2] It is an isomer

of methoxynaphthalene and is characterized by a distinct aroma, though considered less

pleasant than its isomer, 2-methoxynaphthalene.[1] It is insoluble in water but soluble in

organic solvents such as ethanol, ether, benzene, chloroform, methanol, carbon disulfide, and

ether.[1][2][3][4][5]
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Property Value Source(s)

CAS Number 2216-69-5 [6]

Molecular Formula C₁₁H₁₀O [6]

Molecular Weight 158.20 g/mol [6][7]

Appearance
Clear colorless to yellow

oil/liquid
[8][9]

Melting Point 5-6 °C [2][10]

Boiling Point 135-137 °C at 12 mmHg [6][10]

Density 1.09 g/mL at 25 °C [6]

Refractive Index n20/D 1.621 - 1.628 [6][10]

Flash Point >110 °C (>230 °F) [6][10]

LogP 3.450 [2]

InChI Key
NQMUGNMMFTYOHK-

UHFFFAOYSA-N
[6][11]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 1-
Methoxynaphthalene.

Spectrum Type Key Data Points Source(s)

¹H NMR (399.65 MHz, CDCl₃)
δ (ppm): 8.263, 7.742, 7.43,

7.372, 7.309, 6.694, 3.863
[12]

FT-IR and FT-Raman

Experimental spectra have

been studied and simulated

using DFT calculations.

[10][11]

Mass Spectrometry Data available. [12]
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Safety and Hazard Information
1-Methoxynaphthalene requires careful handling due to its potential hazards.

Hazard Class
GHS
Pictogram

Hazard
Statements

Precautionary
Statements

Source(s)

Acute toxicity,

oral (Category 4)
GHS07

H302: Harmful if

swallowed.

P264, P270,

P301+P312,

P330, P501

[13]

Skin

corrosion/irritatio

n (Category 2)

GHS07
H315: Causes

skin irritation.

P264, P280,

P302+P352,

P332+P313,

P362

[13]

Serious eye

damage/eye

irritation

(Category 2A)

GHS07

H319: Causes

serious eye

irritation.

P264, P280,

P305+P351+P33

8, P337+P313

[13]

Specific target

organ toxicity,

single exposure

(Category 3),

Respiratory tract

irritation

GHS07

H335: May

cause respiratory

irritation.

P261, P271,

P304+P340,

P312,

P403+P233,

P405, P501

[13]

Hazardous to the

aquatic

environment,

long-term hazard

(Category 2)

GHS09

H411: Toxic to

aquatic life with

long lasting

effects.

P273, P391,

P501
[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Safety goggles with side-shields.[13][14]

Hand Protection: Protective gloves.[13][14]
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Skin and Body Protection: Impervious clothing.[13]

Respiratory Protection: Use a suitable respirator in well-ventilated areas to prevent

inhalation.[9][13][14]

Applications in Research and Drug Development
1-Methoxynaphthalene is a valuable building block in organic synthesis and has been utilized

in various research contexts.

Pharmaceutical Synthesis: It serves as a precursor in the preparation of pharmaceutical

drugs.[1][9][11] Its naphthalene framework is a common motif in many biologically active

molecules.[11]

Antioxidant Research: It is a starting material for the synthesis of prenyl naphthalen-ols,

which exhibit antioxidative properties.[1][3][15]

Enzyme Activity Studies: It is used as a substrate to study the peroxygenase activity of

cytochrome c peroxidase.[1][3][15] The enzyme converts 1-methoxynaphthalene into 4-

methoxy-1-naphthol.[11]

Fragrance and Chemical Industries: It is used in perfumes, soaps, and as a film developer.[1]

[9]

Tobacco Smoke Component: It has been identified as one of the volatile components in

tobacco smoke and has been shown to induce damage to the plasma membranes of

cultured human lung fibroblasts.[8]

Experimental Protocols
Synthesis of 1-Methoxynaphthalene
The most direct method for synthesizing 1-Methoxynaphthalene is through the O-methylation

of 1-naphthol.[1][11] This involves the deprotonation of the hydroxyl group of 1-naphthol to form

the more nucleophilic naphthoxide, which then reacts with a methylating agent.[11]

General Protocol:
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Deprotonation: 1-Naphthol is treated with a suitable base (e.g., sodium hydroxide, potassium

carbonate) in an appropriate solvent (e.g., acetone, DMF) to generate the sodium or

potassium 1-naphthoxide salt.

Methylation: A methylating agent, such as dimethyl sulfate, methyl trifluoroacetate, or

dimethyl carbonate, is added to the reaction mixture.[1]

Reaction: The mixture is typically stirred at room temperature or heated to ensure the

completion of the reaction.

Work-up and Purification: The reaction is quenched with water, and the product is extracted

with an organic solvent. The organic layer is then washed, dried, and concentrated. The

crude product can be purified by distillation under reduced pressure or by column

chromatography.

Synthesis of a 1-Methoxynaphthalene Derivative (for
Electrophilic Substitution Study)
The following protocol details the synthesis of a derivative of 1-methoxynaphthalene,

illustrating its reactivity in electrophilic aromatic substitution.[16]

Materials:

1-Methoxynaphthalene

Dichloromethane

Chlorosulfonic acid

Phosphorus pentachloride

Ice/water

Saturated aqueous sodium chloride solution

Sodium sulfate

Procedure:
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A solution of 1-methoxynaphthalene (5 cm³, 34.5 mmol) in dichloromethane (20 cm³) is

cooled to 0 °C.[16]

Chlorosulfonic acid (4.6 cm³, 69.0 mmol) is added over a 10-minute period.[16]

Following this addition, phosphorus pentachloride (7.2 g, 34.5 mmol) is added, and the

reaction is maintained at 0 °C for an additional 45 minutes.[16]

The reaction is then quenched by pouring it onto ice/water (50 cm³) and allowed to warm to

room temperature.[16]

Further dichloromethane (40 cm³) is added, and the solution is transferred to a separating

funnel.[16]

The organic layer is collected, washed with a saturated aqueous sodium chloride solution

(70 cm³), and dried over sodium sulfate.[16]

The solvent is then evaporated under reduced pressure to afford the title compound.[16]
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Click to download full resolution via product page

Caption: Synthesis workflow for 1-Methoxynaphthalene via O-methylation of 1-naphthol.

1-Methoxynaphthalene

Hydroxylated Intermediate

Hydroxylation

Prenyl Naphthalen-ol

Prenylation

Dioxygenase
PhnA1A2A3A4

Prenyltransferase
NphB or SCO7190
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Caption: Bioconversion of 1-Methoxynaphthalene to antioxidative prenyl naphthalen-ols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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